Cas no 7473-12-3 (8-Nitroisoquinoline)

• Product Name: 8-Nitroisoquinoline
• CAS No: 7473-12-3
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 980101
• PubChem ID: 343749
• Update Time: 2025-06-15

8-Nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Nitroisoquinoline
• Isoquinoline, 8-nitro- (7CI,8CI,9CI)
• 8-Nitro-isochinolin
• 8-NITRO-ISOQUINOLINE
• AKOS016008263
• 7473-12-3
• SY284347
• MFCD19690132
• NSC400233
• DTXSID30322020
• NSC-400233
• SCHEMBL3292426
• DB-342116
• Isoquinoline, 8-nitro-

• MDL： MFCD19690132
• Inchi： 1S/C9H6N2O2/c12-11(13)9-3-1-2-7-4-5-10-6-8(7)9/h1-6H
• InChI Key： SUXMGKFFQJTYEX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C=CN=CC=21)=O

Computed Properties

• Exact Mass: 174.04300
• Monoisotopic Mass: 174.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.354
• Boiling Point: 340.5°Cat760mmHg
• Flash Point: 340.5°Cat760mmHg
• Refractive Index: 1.682
• PSA: 58.71000
• LogP: 2.66620

Additional information on 8-Nitroisoquinoline

Recent Advances in the Study of 8-Nitroisoquinoline (CAS: 7473-12-3): A Comprehensive Research Brief

8-Nitroisoquinoline (CAS: 7473-12-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's nitro group and isoquinoline backbone make it a versatile scaffold for developing novel pharmacological agents, particularly in the areas of anticancer and antimicrobial therapies.

Recent studies have explored the synthetic pathways for 8-Nitroisoquinoline, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based catalysts, which significantly improved the efficiency of the synthesis process. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, researchers have investigated the compound's stability under various conditions, providing valuable data for formulation development.

The biological activity of 8-Nitroisoquinoline has been a focal point of recent research. In vitro studies have demonstrated its potent inhibitory effects on specific cancer cell lines, including breast and lung cancer cells. Mechanistic studies suggest that the compound induces apoptosis through the activation of caspase pathways. Furthermore, 8-Nitroisoquinoline has shown promising antimicrobial activity against drug-resistant bacterial strains, highlighting its potential as a dual-action therapeutic agent. These findings were corroborated by a 2024 study published in Bioorganic & Medicinal Chemistry Letters.

Despite these promising results, challenges remain in the development of 8-Nitroisoquinoline as a viable drug candidate. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Toxicology assessments are ongoing, with preliminary data suggesting a favorable safety profile at therapeutic doses. Future research directions include exploring combination therapies and targeted delivery systems to maximize the compound's clinical potential.

In conclusion, 8-Nitroisoquinoline (CAS: 7473-12-3) represents a promising avenue for drug discovery, with recent studies underscoring its synthetic feasibility and biological activity. Continued research efforts are essential to address existing challenges and unlock its full therapeutic potential. This brief highlights the importance of interdisciplinary collaboration in advancing the development of novel chemical entities like 8-Nitroisoquinoline.